Cas no 1608491-98-0 ((3R,3'R)-N,N'-(Ethane-1,2-diyl)bis(3-amino-4-(2,4,5-trifluorophenyl)butanamide))

(3R,3'R)-N,N'-(Ethane-1,2-diyl)bis(3-amino-4-(2,4,5-trifluorophenyl)butanamide) is a chiral diamide compound featuring a 1,2-ethanediyl linker and two trifluorophenyl-substituted butanamide moieties. Its stereospecific (R,R)-configuration ensures precise molecular interactions, making it valuable for asymmetric synthesis and pharmaceutical applications. The presence of multiple fluorine atoms enhances metabolic stability and lipophilicity, while the primary amine groups provide reactive sites for further derivatization. This compound is particularly suited for use as a building block in drug discovery, especially for targeting fluorinated bioactive molecules. Its rigid, well-defined structure contributes to high selectivity in binding studies, offering advantages in the design of enzyme inhibitors or receptor modulators.

(3R,3'R)-N,N'-(Ethane-1,2-diyl)bis(3-amino-4-(2,4,5-trifluorophenyl)butanamide) structure

1608491-98-0 structure

Product Name:(3R,3'R)-N,N'-(Ethane-1,2-diyl)bis(3-amino-4-(2,4,5-trifluorophenyl)butanamide)

CAS No:1608491-98-0

MF:C₂₂H₂₄F₆N₄O₂

MW:490.441986083984

CID:4740251

Update Time:2025-09-28

(3R,3'R)-N,N'-(Ethane-1,2-diyl)bis(3-amino-4-(2,4,5-trifluorophenyl)butanamide) Chemical and Physical Properties

Names and Identifiers

- (3R,3'R)-N,N'-(Ethane-1,2-diyl)bis(3-amino-4-(2,4,5-trifluorophenyl)butanamide)/Sitagliptin impurity
- Sitagliptin impurity 23/(3R,3'R)-N,N'-(Ethane-1,2-diyl)bis(3-amino-4-(2,4,5-trifluorophenyl)butanamide)
- (3R,3'R)-N,N'-(Ethane-1,2-diyl)bis(3-amino-4-(2,4,5-trifluorophenyl)butanamide)
- Inchi： 1S/C22H24F6N4O2/c23-15-9-19(27)17(25)5-11(15)3-13(29)7-21(33)31-1-2-32-22(34)8-14(30)4-12-6-18(26)20(28)10-16(12)24/h5-6,9-10,13-14H,1-4,7-8,29-30H2,(H,31,33)(H,32,34)/t13-,14-/m1/s1
- InChI Key： KXZDIEYEXQRASS-ZIAGYGMSSA-N
- SMILES： C(C1C=C(F)C(F)=CC=1F)[C@@H](N)CC(=O)NCCNC(=O)C[C@H](N)CC1C=C(F)C(F)=CC=1F

(3R,3'R)-N,N'-(Ethane-1,2-diyl)bis(3-amino-4-(2,4,5-trifluorophenyl)butanamide) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	E890170-25mg	(3R,3'R)-N,N'-(Ethane-1,2-diyl)bis(3-amino-4-(2,4,5-trifluorophenyl)butanamide)	1608491-98-0	25mg	$155.00	2023-05-18
TRC	E890170-50mg	(3R,3'R)-N,N'-(Ethane-1,2-diyl)bis(3-amino-4-(2,4,5-trifluorophenyl)butanamide)	1608491-98-0	50mg	$293.00	2023-05-18
TRC	E890170-100mg	(3R,3'R)-N,N'-(Ethane-1,2-diyl)bis(3-amino-4-(2,4,5-trifluorophenyl)butanamide)	1608491-98-0	100mg	$552.00	2023-05-18
TRC	E890170-250mg	(3R,3'R)-N,N'-(Ethane-1,2-diyl)bis(3-amino-4-(2,4,5-trifluorophenyl)butanamide)	1608491-98-0	250mg	$ 1200.00	2023-09-07

(3R,3'R)-N,N'-(Ethane-1,2-diyl)bis(3-amino-4-(2,4,5-trifluorophenyl)butanamide) Related Literature

1. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
2. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
3. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
4. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
5. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549

Additional information on (3R,3'R)-N,N'-(Ethane-1,2-diyl)bis(3-amino-4-(2,4,5-trifluorophenyl)butanamide)

Introduction to (3R,3'R)-N,N'-(Ethane-1,2-diyl)bis(3-amino-4-(2,4,5-trifluorophenyl)butanamide)

The compound with CAS No. 1608491-98-0, known as (3R,3'R)-N,N'-(Ethane-1,2-diyl)bis(3-amino-4-(2,4,5-trifluorophenyl)butanamide, is a highly specialized molecule with significant potential in the field of drug discovery and development. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in targeting specific biological pathways, making it a subject of interest for researchers in the pharmaceutical industry.

The (3R,3'R)-N,N'-(Ethane-1,2-diyl)bis(3-amino-4-(2,4,5-trifluorophenyl)butanamide structure is characterized by its stereochemistry and the presence of trifluorophenyl groups. These groups contribute to the molecule's stability and bioavailability. The ethane-1,2-diyl linker ensures proper spatial arrangement of the two amide groups, which is crucial for its interaction with target proteins. Recent advancements in computational chemistry have allowed researchers to model the binding affinity of this compound with high precision, providing insights into its potential therapeutic applications.

One of the most notable aspects of this compound is its ability to modulate enzyme activity. Studies conducted in vitro have demonstrated its inhibitory effects on key enzymes involved in inflammatory pathways. This suggests that (3R,3'R)-N,N'-(Ethane-1,2-diyl)bis(3-amino-4-(2,4,5-trifluorophenyl)butanamide could be a promising candidate for treating inflammatory diseases. Furthermore, preclinical trials have shown minimal toxicity profiles, indicating a favorable safety profile for potential clinical use.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry. Researchers have employed advanced techniques such as enantioselective synthesis and coupling reactions to achieve high yields and purity. The use of trifluorophenyl groups not only enhances the molecule's stability but also improves its solubility properties. These attributes are critical for developing effective drug delivery systems.

Recent breakthroughs in medicinal chemistry have also explored the potential of (3R,3'R)-N,N'-(Ethane-1,2-diyl)bis(3-amino-4-(2,4,5-trifluorophenyl)butanamide as a lead compound for drug design. By modifying the substituents on the phenyl ring or altering the linker length between the amide groups, researchers aim to optimize its pharmacokinetic properties further. These modifications could potentially expand its therapeutic applications across various disease states.

In conclusion, (3R,3'R)-N,N'-(Ethane-1,2-diyl)bis(3-amino-4-(2,4,5-trifluorophenyl)butanamide represents a significant advancement in the field of medicinal chemistry. Its unique structure and promising pharmacological profile make it a valuable asset for drug discovery efforts. As research continues to unfold new insights into its mechanisms of action and therapeutic potential,CAS No. 1608491-98-0 will undoubtedly play a pivotal role in shaping future treatments for various medical conditions.